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Compound of Interest

Compound Name: Bucrilate

Cat. No.: B091031

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like Bucrilate (n-butyl
cyanoacrylate). This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a secure research environment.

Properties and Hazards of Bucrilate

Bucrilate is a colorless liquid with a sharp, irritating odor that polymerizes rapidly in the
presence of moisture.[1] While it is a valuable tissue adhesive in medical and veterinary
applications, it also presents several hazards in a laboratory setting.[1][2] It is an irritant to the
eyes, skin, and respiratory system.[3] Direct contact can cause bonds to form on the skin and
eyelids in seconds.[3] Vapors may also cause irritation to the respiratory tract.[4]

Quantitative Data Summary

A clear understanding of the physical and chemical properties of Bucrilate is crucial for safe
handling. The following table summarizes key quantitative data:
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Property Value

CAS Number 6606-65-1[1]

Molecular Formula C8H11NO2[1][5]

Molar Mass 153.18 g/mol [1][2]
Boiling Point 68 °C at 1.8 mmHg
Density 0.986 g/cm?3 at 20 °C[1]
Flash Point >80 °C (> 176 °F)[1]
Vapor Pressure < 0.5 mmHg at 25 °CJ[3]
Solubility Insoluble in water[1]

Not established for n-butyl cyanoacrylate. For
) o related compounds (methyl/ethyl 2-
Occupational Exposure Limits ]
cyanoacrylate), a target concentration of 2 ppm

is suggested.[6]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following PPE should
be worn at all times when handling Bucrilate:

e Eye and Face Protection: Safety goggles or safety glasses with side shields are essential.[4]
A full face shield should be used if there is a risk of splashing.[4]

o Skin Protection: Nitrile gloves are recommended to prevent skin contact.[4] Do not use PVC,
nylon, or cotton gloves.[4] A lab coat or apron should be worn to protect clothing and skin.[4]

o Respiratory Protection: Work in a well-ventilated area.[7] If ventilation is inadequate or there
is a potential to exceed exposure limits, a NIOSH-approved respirator with an organic vapor
cartridge should be used.[4][7]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risks.
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Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling Bucrilate in a
laboratory setting.
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Bucrilate Waste Generated

Is the waste liquid Bucrilate?

Is the waste contaminated solid material?

Y

Add water to polymerize
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Treat with water to polymerize Bucrilate e.g., empty, cured container)

Dispose of as non-hazardous solid waste

End of Disposal Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Bucrilate (n-
Butyl Cyanoacrylate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091031#personal-protective-equipment-for-handling-
bucrilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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